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Compound of Interest

Compound Name: 2-Chlorobenzyl ethyl sulfide

Cat. No.: B7989956

A Note on Chemical Nomenclature: Initial searches for "2-Chlorobenzyl ethyl sulfide" did not
yield a distinct, commonly referenced chemical entity. However, two structurally similar and
scientifically relevant compounds were identified: 2-Chloroethyl benzyl sulfide and 2-
Chloroethyl ethyl sulfide. This guide provides a comprehensive technical overview of both
compounds, which are of significant interest to researchers, particularly in the fields of
toxicology and drug development.

Part 1: 2-Chloroethyl benzyl sulfide
Chemical Identity and Descriptors

2-Chloroethyl benzyl sulfide is an organosulfur compound that is structurally characterized by a
benzyl group and a 2-chloroethyl group attached to a sulfur atom.
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Identifier Value Source
CAS Number 4332-51-8 [1112]
2-
IUPAC Name chloroethylsulfanylmethylbenz [2]
ene
Molecular Formula C9H11CIS [11[2]

Molecular Weight

186.702 g/mol

[1]

Canonical SMILES

C1=CC=C(C=C1)CscCcCcCI

[2]

INChl=1S/C9H11CIS/c10-6-7-

InChl 11-8-9-4-2-1-3-5-9/h1-5H,6- [1][2]
8H2
UQSMMTFBNJUPGW-

InChlKey [11[2]

UHFFFAOYSA-N

Other Names

Benzyl 2-chloroethyl sulfide,
Benzyl B-chloroethyl sulfide

[1]

Physicochemical Properties

Detailed experimental data on the physicochemical properties of 2-Chloroethyl benzyl sulfide

are not extensively available in the public domain. However, computed properties provide

valuable insights for researchers.

Synthesis and Reactivity

While specific, detailed synthetic protocols for 2-chloroethyl benzyl sulfide are not readily

available in the initial search results, its structure suggests a synthesis route involving the

reaction of a benzyl mercaptan with a suitable 2-chloroethylating agent. The reactivity of this

compound is largely dictated by the presence of the electrophilic chloroethyl group and the

nucleophilic sulfur atom.

Relevance in Research and Development
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Due to its structural similarity to sulfur mustards, 2-chloroethyl benzyl sulfide may be of interest

in toxicological research as a less hazardous analog. The presence of the benzyl group may

also make it a useful intermediate in the synthesis of more complex molecules with potential

applications in drug discovery.

Part 2: 2-Chloroethyl ethyl sulfide

Chemical Identity and Descriptors

2-Chloroethyl ethyl sulfide, an organosulfur compound, is a monofunctional analog of sulfur

mustard.[3] It is a colorless liquid.[4]

Identifier Value Source
CAS Number 693-07-2 [3II516]17118]
IUPAC Name 1-chloro-2-ethylsulfanylethane [4115119]
Molecular Formula C4HOCIS [4105119]
Molecular Weight 124.63 g/mol [B1141[5]119]
Canonical SMILES ccscccl [31141[5]
1S/C4H9CIS/c1-2-6-4-3-5/h2-
InChl [3][5]
4H2,1H3
GBNVXYXIRHSYEG-
InChlKey [3]
UHFFFAOYSA-N
CEES, 1-Chloro-2-
Other Names [4][5]110]

(ethylthio)ethane

Physicochemical Properties
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Property Value Source
Physical State Liquid [11]
Appearance Colorless to light yellow liquid [5]
Odor Mild sulfide [5]
Boiling Point 156-157 °C [3]
Density 1.07 g/mL at 25 °C [3][8]
Refractive Index n20/D 1.4885 [3]
Flash Point 52 °C [8]
Solubility Slightly soluble in water [5]

Synthesis and Production

2-Chloroethyl ethyl sulfide can be produced by replacing one of the chlorine atoms of mustard
gas (HD) with a hydrogen atom.[5]

Applications in Research and Drug Development

2-Chloroethyl ethyl sulfide (CEES) serves as a crucial simulant for the chemical warfare agent
sulfur mustard in laboratory settings.[12] Its use allows for the study of the toxicological effects
and mechanisms of sulfur mustard with reduced hazard.[13]

Toxicological Research:

e Mechanism of Injury: Research has shown that CEES induces skin injury through DNA
damage and the induction of inflammatory mediators, partly via oxidative stress.[14]

o Cellular Effects: Exposure to CEES can lead to a reduction in intracellular ATP levels and
decreased cell viability.[5]

» Vesicant Properties: As a vesicant, it has immediate and long-term effects on human skin,
causing severe irritation and potential burns.[5][11]

Drug Development:
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e Therapeutic Agent Screening: The use of CEES in in vitro assays helps in the identification
and development of therapeutic agents against sulfur mustard.[5]

e Adenosine Receptor Antagonists: It is used as an alkylating reagent in the synthesis of
compounds like furfuryl xanthines, which have potential as adenosine receptor antagonists.
[12]

Experimental Protocols

Handling and Safety Precautions:

Due to its hazardous nature, strict safety protocols must be followed when handling 2-
chloroethyl ethyl sulfide.

Personal Protective Equipment (PPE): Wear appropriate protective gloves, clothing, eye, and
face protection.[7][10] In case of inadequate ventilation, respiratory protection is necessary.
[10]

Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood.

Storage: Store in a cool, dry, well-ventilated area away from incompatible materials such as
oxidizing agents and strong bases.[10][11] Recommended storage temperature is 2-8°C.[3]

Disposal: Dispose of waste in accordance with federal, state, and local regulations.[7]

Visualization of Research Workflow

The following diagram illustrates a typical workflow for studying the effects of 2-Chloroethyl
ethyl sulfide on skin cells.
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Caption: Workflow for investigating the cellular effects of 2-Chloroethyl ethyl sulfide.
References
e 2-Chloroethyl benzyl sulfide - the NIST WebBook. [Link]
o Benzyl 2-chloroethyl sulfide | C9H11CIS | CID 78036 - PubChem. [Link]
o 2-Chloroethyl ethyl sulfide | C4H9CIS | CID 12733 - PubChem - NIH. [Link]
 2-Chloroethyl ethyl sulfide - Wikipedia. [Link]
e 2-Chloroethyl ethyl sulfide - High purity | EN - Georganics. [Link]
« 2-CHLOROETHYL ETHYL SULFIDE | Georganics. [Link]
o 2-Chloroethyl ethyl sulfide (CID 12733) - Molecular Properties & Analysis | MolForge. [Link]

« 2-Chloroethyl ethyl sulfide. [Link]

© 2026 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b7989956?utm_src=pdf-body-img
https://webbook.nist.gov/cgi/cbook.cgi?ID=C4332518&Mask=4
https://pubchem.ncbi.nlm.nih.gov/compound/78036
https://pubchem.ncbi.nlm.nih.gov/compound/12733
https://en.wikipedia.org/wiki/2-Chloroethyl_ethyl_sulfide
https://georganics.sk/product/2-chloroethyl-ethyl-sulfide-693-07-2/
https://georganics.sk/msds/GEO-03411-msds-en.pdf
https://molforge.com/compound/12733/2-chloroethyl-ethyl-sulfide
https://en.chem-data.com/2-chloroethyl-ethyl-sulfide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7989956?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

« |dentification of degradation products of 2-chloroethyl ethyl sulfide by gas chromatography-
mass spectrometry. | Semantic Scholar. [Link]

o Sulfur mustard analog, 2-chloroethyl ethyl sulfide-induced skin injury involves DNA damage
and induction of inflammatory mediators, in part via oxidative stress, in SKH-1 hairless
mouse skin - PMC. [Link]

e Synthetic approaches and pharmaceutical applications of chloro-containing molecules for
drug discovery: A critical review - PMC. [Link]

o 2-chloroethyl ethyl sulfide: a mustard gas analogue. [Link]
e 2-Chloroethyl Ethyl Sulphide - BSCHM-018C - Biostring. [Link]

» Mechanistic insights into the hydrolysis of 2-chloroethyl ethyl sulfide: the expanded roles of
sulfonium salts - PubMed. [Link]

e 2-chloroethyl ethyl sulfide (C4H9CIS) - PubChemLite. [Link]

e Prodrugs as empowering tools in drug discovery and development: recent strategic
applications of drug delivery solutions to mitigate challenges associated with lead
compounds and drug candidates - Chemical Society Reviews (RSC Publishing). [Link]

e Chemical Safety Concerns of Sulfur Mustard Analog, 2-Chloroethyl Ethyl Sulfide, in
Laboratory Study - Brieflands. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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